Cas no 1157108-84-3 (2-chloro-N-(3-methyl-1H-pyrazol-4-yl)methylaniline)

• Product Name: 2-chloro-N-(3-methyl-1H-pyrazol-4-yl)methylaniline
• CAS No: 1157108-84-3
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 5215605
• PubChem ID: 43663541
• Update Time: 2025-05-27

2-chloro-N-(3-methyl-1H-pyrazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline
• 1H-Pyrazole-4-methanamine, N-(2-chlorophenyl)-3-methyl-
• 2-chloro-N-(3-methyl-1H-pyrazol-4-yl)methylaniline

• Inchi： 1S/C11H12ClN3/c1-8-9(7-14-15-8)6-13-11-5-3-2-4-10(11)12/h2-5,7,13H,6H2,1H3,(H,14,15)
• InChI Key： AOIIKUIOULTBJG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NCC1C=NNC=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• XLogP3: 2.7
• Topological Polar Surface Area: 40.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-chloro-N-(3-methyl-1H-pyrazol-4-yl)methylaniline

Comprehensive Overview of 2-chloro-N-(3-methyl-1H-pyrazol-4-yl)methylaniline (CAS No. 1157108-84-3)

2-chloro-N-(3-methyl-1H-pyrazol-4-yl)methylaniline (CAS No. 1157108-84-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyrazole and aniline moieties, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a chloro substituent and a methyl group, contributes to its reactivity and potential applications in various industrial and scientific domains.

In recent years, the demand for heterocyclic compounds like 2-chloro-N-(3-methyl-1H-pyrazol-4-yl)methylaniline has surged due to their pivotal role in drug discovery and crop protection. Researchers are particularly interested in its potential as a building block for designing novel biologically active molecules. The compound's ability to interact with specific enzymatic targets makes it a valuable candidate for developing therapeutic agents and pesticides. Additionally, its structural flexibility allows for modifications that can enhance its efficacy and selectivity.

The synthesis of 2-chloro-N-(3-methyl-1H-pyrazol-4-yl)methylaniline typically involves multi-step organic reactions, including condensation, alkylation, and halogenation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound and verify its chemical identity. The compound's stability under various storage conditions is also a critical factor for its commercial viability.

From an industrial perspective, 2-chloro-N-(3-methyl-1H-pyrazol-4-yl)methylaniline is often utilized in the production of high-performance materials and specialty chemicals. Its incorporation into polymers and coatings can impart desirable properties such as thermal resistance and chemical durability. Furthermore, the compound's electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices, aligning with the growing interest in sustainable technologies.

Environmental and safety considerations are paramount when handling 2-chloro-N-(3-methyl-1H-pyrazol-4-yl)methylaniline. While the compound is not classified as hazardous under standard regulations, proper laboratory practices and personal protective equipment (PPE) are recommended to minimize exposure. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthesis routes for this compound, reducing its environmental footprint.

The future prospects of 2-chloro-N-(3-methyl-1H-pyrazol-4-yl)methylaniline are closely tied to ongoing innovations in chemical synthesis and application development. As industries continue to seek efficient and sustainable solutions, this compound is poised to play a pivotal role in addressing contemporary challenges. Whether in medicine, agriculture, or advanced materials, its versatility and adaptability make it a cornerstone of modern chemical research.